![molecular formula C14H17BrN2O2S B2714974 (Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)butyramide CAS No. 864976-20-5](/img/structure/B2714974.png)
(Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)butyramide
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would likely show the aromatic benzo[d]thiazole core with various substituents at different positions. The exact structure would depend on the specific locations and orientations of these substituents.Chemical Reactions Analysis
Benzo[d]thiazole derivatives are known to participate in a variety of chemical reactions, often serving as precursors to other compounds. The specific reactions would depend on the nature and position of the substituents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.Scientific Research Applications
- Application : (Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)butyramide (mBhc) serves as an improved group for thiol-protection. It undergoes clean and efficient photo-cleavage upon irradiation without detectable photoisomer production .
- Example : Researchers have used mBhc-caged thiols in peptides, enabling precise control over thiol release for biological studies. Upon irradiation, the caged thiol becomes available for enzymatic recognition and modification .
- Application : Covalent modification of hydrogels with mBhc-protected cysteamine enables the generation of highly defined volumes of free thiols inside the hydrogel matrix. These free thiols can be visualized using sulfhydryl-reactive fluorophores, aiding in spatially controlled drug release or cell interactions .
- Application : The unique photophysical properties of mBhc make it suitable as a multi-photon imaging probe. Researchers can use it to visualize specific cellular components or study tissue dynamics with high spatial resolution .
Photolabile Protecting Group for Thiol Caging
Biomaterial Modification
Multi-Photon Imaging Probe
Future Directions
properties
IUPAC Name |
N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17BrN2O2S/c1-3-4-13(18)16-14-17(7-8-19-2)11-6-5-10(15)9-12(11)20-14/h5-6,9H,3-4,7-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJLRETFSBZCEER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N=C1N(C2=C(S1)C=C(C=C2)Br)CCOC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17BrN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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